molecular formula C₁₉H₁₅D₄N₃O₅S B1153857 Dechloro-Rivaroxaban-d4

Dechloro-Rivaroxaban-d4

Cat. No.: B1153857
M. Wt: 405.46
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Description

Dechloro-Rivaroxaban-d4 (CAS: 1132681-38-9) is a deuterium-labeled analog of the anticoagulant Rivaroxaban, a direct Factor Xa inhibitor. It is synthesized by replacing four hydrogen atoms with deuterium at specific positions on the phenyl ring of the parent compound (typically at positions 2, 3, 5, and 6) .

Properties

Molecular Formula

C₁₉H₁₅D₄N₃O₅S

Molecular Weight

405.46

Synonyms

N-[[(5S)-2-Oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]-2-thiophenecarboxamide-d4

Origin of Product

United States

Comparison with Similar Compounds

Data Tables

Table 1: Physicochemical Comparison
Compound Molecular Formula Molecular Weight (g/mol) CAS Number Primary Application
Rivaroxaban C₁₉H₁₈ClN₃O₅S 435.88 366789-02-8 Therapeutic anticoagulant
This compound C₁₉H₁₄ClD₄N₃O₅S 439.9 1132681-38-9 Analytical internal standard
Decarbonyl Rivaroxaban-d4 C₁₈H₁₆ClD₄N₃O₄S 413.91 Not available Structural research
Table 2: Analytical Performance
Parameter This compound Rivaroxaban
LC-MS LOD (ng/mL) <1 N/A (subject compound)
NMR Signal Resolution High (distinct D peaks) Moderate (H overlaps)
Stability in DMSO >24 months at -20°C 6 months at -20°C

Research Implications

  • Quantitative Accuracy : this compound reduces variability in Rivaroxaban pharmacokinetic studies, achieving >98% recovery in spiked plasma samples .
  • Structural Insights : Deuterium labeling clarifies hydrogen bonding networks in Rivaroxaban’s morpholine ring, critical for optimizing drug design .

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